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Compound of Interest

Compound Name: 3-Bromobenzenesulfonyl chloride

Cat. No.: B1265596 Get Quote

An In-Depth Technical Guide to Commercial Suppliers of 3-Bromobenzenesulfonyl Chloride
for Researchers and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the commercial landscape for 3-
bromobenzenesulfonyl chloride (CAS No. 2905-24-0), a critical reagent in synthetic organic

chemistry and drug discovery. The focus is to empower researchers, scientists, and drug

development professionals with the necessary information to make informed procurement

decisions based on technical specifications, supplier reliability, and application-specific

requirements.

Introduction to 3-Bromobenzenesulfonyl Chloride: A
Versatile Synthetic Building Block
3-Bromobenzenesulfonyl chloride is an organosulfur compound with the chemical formula

C₆H₄BrClO₂S.[1] It serves as a versatile building block in organic synthesis, primarily for the

introduction of the 3-bromobenzenesulfonyl group into molecules. This moiety is frequently

utilized in the development of novel therapeutic agents. For instance, it is a key intermediate in

the synthesis of N-sulfonylanthranilic acid derivatives and potent P1' benzenesulfonyl azacyclic

urea HIV protease inhibitors.[2] The presence of the bromine atom on the aromatic ring offers a

strategic handle for further functionalization through cross-coupling reactions, such as Suzuki

or Heck couplings, thereby enabling the construction of complex molecular architectures.[1]
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Key Quality Parameters and Specifications for 3-
Bromobenzenesulfonyl Chloride
When sourcing 3-bromobenzenesulfonyl chloride, it is crucial to consider several key quality

parameters to ensure the reliability and reproducibility of experimental results. The required

purity and specifications are dictated by the intended application. For instance, early-stage

discovery chemistry may tolerate a lower purity grade, whereas later-stage process

development and scale-up demand higher purity and well-characterized material.

Key specifications to evaluate include:

Purity: Typically determined by Gas Chromatography (GC) or High-Performance Liquid

Chromatography (HPLC). A purity of ≥96% is common, with higher grades of >98% also

available.

Appearance: The compound is generally a clear, colorless to pale yellow liquid.[1][3]

Chemical Identity: Confirmed by techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS).

Physical Properties: Parameters like refractive index, melting point, and boiling point are

important indicators of purity. The refractive index is typically in the range of 1.5895-1.5945

at 20°C.[1][3]

The following table summarizes the typical physical and chemical properties of 3-
bromobenzenesulfonyl chloride:
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Property Value Source(s)

CAS Number 2905-24-0 [3][4][5]

Molecular Formula C₆H₄BrClO₂S [3][6]

Molecular Weight 255.52 g/mol [6][7]

Appearance
Clear colorless to pale yellow

liquid
[2][3]

Melting Point 31-33 °C [2][8]

Boiling Point 90-91 °C @ 0.5 mmHg [2][8][9]

Density ~1.773 g/mL at 25 °C [2][9]

Refractive Index n20/D 1.593 [2][9]

Comparative Analysis of Commercial Suppliers
A wide range of chemical suppliers offer 3-bromobenzenesulfonyl chloride. The choice of

supplier will depend on factors such as required purity, available quantity, cost, and the level of

documentation provided. The following table provides a comparative overview of several

prominent suppliers.
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Supplier
Product
Name/Number

Purity/Grade
Available
Quantities

Sigma-Aldrich

(MilliporeSigma)

3-

Bromobenzenesulfony

l chloride (545716)

96% 1g, 5g

Thermo Scientific

Chemicals

3-

Bromobenzenesulfony

l chloride

97% 5g

Tokyo Chemical

Industry (TCI)

3-

Bromobenzenesulfony

l Chloride (B2389)

>98.0% (GC) 25g, 100g

Biosynth

3-

Bromobenzenesulfony

l chloride (FB46315)

Not specified Inquire

Oakwood Chemical

3-

Bromobenzenesulfony

l chloride (003578)

Not specified 1g, 5g, 25g, 100g

Manchester Organics

3-

Bromobenzenesulfony

l chloride

Not specified Inquire (50g in stock)

BLD Pharm

3-

Bromobenzenesulfony

l chloride

Not specified Inquire

SynQuest

Laboratories

3-

Bromobenzenesulfony

l chloride (P612-A-42)

98% Inquire

Supplier Selection Criteria: A Scientist's Perspective
Choosing the right supplier is a critical step that can significantly impact the outcome of a

research project. Here are some expert insights to guide your decision-making process:
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Purity and Application: For sensitive applications such as catalysis or the synthesis of final

drug compounds, a higher purity grade (>98%) is recommended to avoid the interference of

impurities in the reaction. For routine derivatizations or initial screening studies, a lower

purity grade may be acceptable and more cost-effective.

Documentation and Traceability: Reputable suppliers provide comprehensive

documentation, including a Certificate of Analysis (CoA) with lot-specific purity data and a

Safety Data Sheet (SDS). This documentation is essential for quality control, safety, and

regulatory compliance. Suppliers like Sigma-Aldrich and TCI are known for their robust

documentation.[9]

Supplier Reputation and Consistency: Established suppliers with a long history in the market

often provide better batch-to-batch consistency, which is crucial for long-term research

projects and the development of scalable synthetic routes.

Technical Support: The availability of knowledgeable technical support can be invaluable for

troubleshooting experiments or obtaining additional information about the product.

Availability and Lead Times: For time-sensitive projects, it is important to confirm the

availability and estimated delivery time of the product. Some suppliers may have local stock,

which can significantly reduce lead times.[5][10]

Experimental Protocol: Safe Handling and Storage
of 3-Bromobenzenesulfonyl Chloride
Adherence to safe handling and storage protocols is paramount when working with 3-
bromobenzenesulfonyl chloride, which is classified as a corrosive substance.

Personal Protective Equipment (PPE):

Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

Handling Procedure:

Work in a well-ventilated fume hood.
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The compound is moisture-sensitive; handle it under an inert atmosphere (e.g., nitrogen or

argon) to prevent degradation.[2]

Use clean, dry glassware and syringes/needles for transfers.

In case of skin or eye contact, immediately flush with copious amounts of water for at least

15 minutes and seek medical attention.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as water, bases, and strong oxidizing agents.

Storage under an inert atmosphere is recommended for long-term stability.[7]

Workflow for Procurement and Quality Verification
The following diagram illustrates a systematic workflow for the procurement and quality

verification of 3-bromobenzenesulfonyl chloride.

Caption: Workflow for procuring and verifying 3-bromobenzenesulfonyl chloride.

Conclusion
The selection of a commercial supplier for 3-bromobenzenesulfonyl chloride should be a

well-informed decision based on a thorough evaluation of product quality, supplier reliability,

and the specific requirements of the intended application. By following the guidelines outlined

in this technical guide, researchers and drug development professionals can confidently source

high-quality reagents, thereby contributing to the success and reproducibility of their scientific

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

